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Abstract
This document provides a detailed protocol for the preparation of a stock solution of LDN-
209929, a potent and selective haspin kinase inhibitor, using dimethyl sulfoxide (DMSO) as the

solvent. Adherence to this protocol will ensure the accurate and consistent preparation of LDN-
209929 for use in various biological assays. The information presented is intended to support

researchers in academic and industrial settings.

Introduction
LDN-209929 is a small molecule inhibitor of haspin kinase, a serine/threonine kinase that plays

a crucial role in chromosome alignment during mitosis. Inhibition of haspin kinase leads to

mitotic defects and is a potential therapeutic strategy for cancer. Accurate preparation of LDN-
209929 stock solutions is critical for obtaining reliable and reproducible experimental results.

This protocol outlines the necessary steps, materials, and calculations for preparing a

concentrated stock solution of LDN-209929 in DMSO, which can then be diluted to working

concentrations for in vitro and in vivo studies.

Quantitative Data Summary
A summary of the key quantitative data for LDN-209929 dihydrochloride is provided in the table

below for easy reference.
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Parameter Value Reference

Molecular Formula C₁₇H₁₉Cl₃N₂OS [1]

Molecular Weight 405.76 g/mol [1]

Solubility in DMSO
10 mM or 33.33 mg/mL

(~82.14 mM)
[1][2]

Appearance Yellow to orange solid [2]

Storage of Solid
4°C, sealed, away from

moisture
[2]

Storage of Stock Solution
-20°C for 1 month; -80°C for 6

months
[2]

Experimental Protocol: Preparation of a 10 mM LDN-
209929 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LDN-209929
dihydrochloride in DMSO. This is a commonly used concentration for initial stock solutions.

3.1. Materials

LDN-209929 dihydrochloride (powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block set to ≤ 60°C

3.2. Procedure
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Equilibrate Reagents: Allow the vial of LDN-209929 dihydrochloride powder and the bottle of

DMSO to come to room temperature before opening to prevent condensation of moisture.

Weigh LDN-209929: Tare a clean, empty microcentrifuge tube on the analytical balance.

Carefully weigh out the desired amount of LDN-209929 powder. For example, to prepare 1

mL of a 10 mM stock solution, you would weigh out 4.058 mg of LDN-209929
dihydrochloride.

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 405.76 g/mol x 1000 mg/g = 4.058 mg

Add DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the LDN-209929 powder. To prepare 1 mL of a 10 mM stock

solution, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes to

dissolve the compound.

Gentle Warming (if necessary): If the compound does not fully dissolve, brief warming can be

applied. Place the tube in a water bath or on a heat block at a temperature no higher than

60°C and vortex intermittently until the solution is clear.[2] It is crucial to use newly opened,

anhydrous DMSO as hygroscopic DMSO can significantly impact solubility.[2]

Aliquot and Store: Once the LDN-209929 is completely dissolved, aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated

freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2]

3.3. Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds and solvents.
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Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

Consult the Safety Data Sheet (SDS) for LDN-209929 and DMSO for detailed safety

information.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the LDN-209929 stock

solution.
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Caption: Workflow for preparing LDN-209929 stock solution in DMSO.

Conclusion
This application note provides a standardized and detailed protocol for the preparation of LDN-
209929 stock solutions in DMSO. By following these guidelines, researchers can ensure the

quality and consistency of their experimental reagents, leading to more reliable and

reproducible scientific outcomes. Proper storage and handling are paramount to maintaining

the stability and activity of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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